2-[3-(2-methoxyphenoxy)propyl]-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol
• IUPAC Name: 2-[3-(2-methoxyphenoxy)propyl]isoindole-1,3-dione
• InChI: InChI=1S/C18H17NO4/c1-22-15-9-4-5-10-16(15)23-12-6-11-19-17(20)13-7-2-3-8-14(13)18(19)21/h2-5,7-10H,6,11-12H2,1H3
• InChI Key: IHJSPPQDUGTCKO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCCN2C(=O)C3=CC=CC=C3C2=O

Description

2-[3-(2-methoxyphenoxy)propyl]-1H-isoindole-1,3(2H)-dione: , also known by its chemical formula C18H17NO4 , is a compound with interesting properties. It features an isoindole core structure substituted with a 2-methoxyphenoxypropyl group. Let’s explore its preparation methods, chemical reactions, applications, mechanism of action, and comparisons with similar compounds.

Preparation Methods

Synthetic Routes: The synthetic routes for this compound involve the introduction of the 2-methoxyphenoxypropyl group onto the isoindole scaffold. While specific methods may vary, one common approach is through nucleophilic substitution reactions.

Reaction Conditions: The reaction typically involves the reaction of an isoindole derivative (such as isoindole-1,3-dione) with a suitable 2-methoxyphenoxypropyl halide or other reactive precursor. The reaction conditions may include appropriate solvents, catalysts, and temperature control.

Industrial Production: Industrial-scale production methods may involve modifications of the laboratory-scale synthesis, optimized for efficiency, yield, and safety.

Chemical Reactions Analysis

Types of Reactions:

Oxidation/Reduction: Isoindole compounds can undergo oxidation or reduction reactions.

Cyclization: The isoindole core can participate in cyclization reactions.

Common Reagents and Conditions:

Nucleophiles: Alkoxides, amines, or other nucleophiles for substitution.

Oxidizing Agents: For oxidation reactions.

Reducing Agents: For reduction reactions.

Major Products: The major product is the desired 2-[3-(2-methoxyphenoxy)propyl]-1H-isoindole-1,3(2H)-dione.

Scientific Research Applications

This compound finds applications in various fields:

Chemistry: As a building block for more complex molecules.

Biology: Potential bioactive properties.

Medicine: Investigated for therapeutic effects.

Industry: Used in material science or as intermediates.

Mechanism of Action

The exact mechanism of action remains an active area of research. It likely involves interactions with specific molecular targets or pathways, influencing cellular processes.

Comparison with Similar Compounds

2-hydroxy-3-(2-methoxyphenoxy)propyl carbamate: .

4-((1E)-3-Hydroxy-1-propenyl)-2-methoxyphenol: .